Cas no 343778-74-5 (3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile)
3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile is a synthetic compound featuring an indole core with a methyl substitution and an oxo-propanenitrile moiety. It exhibits a high degree of structural complexity, offering potential for diverse chemical transformations. This compound is valued for its ability to facilitate complex synthesis in organic chemistry due to its versatile functionality. Its unique structural features provide opportunities for novel applications in medicinal chemistry and materials science.
343778-74-5 structure
Product Name:3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile
CAS No:343778-74-5
MF:C12H10N2O
MW:198.22060251236
MDL:MFCD06656568
CID:304591
PubChem ID:12607123
Update Time:2025-06-25
3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-propanenitrile,1-methyl-b-oxo-
- 3-(Cyanoacetyl)-1-methylindole
- 3-(1-methylindol-3-yl)-3-oxopropanenitrile
- AKOS001848854
- 343778-74-5
- CHEMBL1773458
- SCHEMBL20838602
- CS-0451383
- MFCD06656568
- 3-(1-Methyl-3-indolyl)-3-oxopropanenitrile
- DTXSID50504205
- FT-0677591
- 3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile
- SY079365
-
- MDL： MFCD06656568
- Inchi： 1S/C12H10N2O/c1-14-8-10(12(15)6-7-13)9-4-2-3-5-11(9)14/h2-5,8H,6H2,1H3
- InChI Key： XMHFECXPWICLHO-UHFFFAOYSA-N
- SMILES： O=C(CC#N)C1=CN(C)C2C=CC=CC=21
Computed Properties
- Exact Mass: 198.07900
- Monoisotopic Mass: 198.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.14
- Boiling Point: 423.5ºC at 760 mmHg
- Flash Point: 209.9ºC
- Refractive Index: 1.602
- PSA: 45.79000
- LogP: 2.27468
3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 018188-250mg |
3-(Cyanoacetyl)-1-methylindole |
343778-74-5 | 98% | 250mg |
1770.0CNY | 2021-07-05 | |
| Matrix Scientific | 018188-250mg |
3-(Cyanoacetyl)-1-methylindole, 98% |
343778-74-5 | 98% | 250mg |
$109.00 | 2023-09-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 018188-250mg |
3-(Cyanoacetyl)-1-methylindole |
343778-74-5 | 98% | 250mg |
1770CNY | 2021-05-07 | |
| TRC | M782660-2.5mg |
3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile |
343778-74-5 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M782660-5mg |
3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile |
343778-74-5 | 5mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M782660-25mg |
3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile |
343778-74-5 | 25mg |
$ 80.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | Y1187838-1g |
3-(1-Methyl-3-indolyl)-3-oxopropanenitrile |
343778-74-5 | 95% | 1g |
$1080 | 2024-07-20 | |
| OTAVAchemicals | 5932436-100MG |
3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile |
343778-74-5 | 95% | 100MG |
$114 | 2023-06-29 | |
| OTAVAchemicals | 5932436-250MG |
3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile |
343778-74-5 | 95% | 250MG |
$148 | 2023-06-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1522050-1g |
3-(1-Methyl-1H-indol-3-yl)-3-oxopropanenitrile |
343778-74-5 | 98% | 1g |
￥7092.00 | 2024-05-17 |
3-(1-methyl-1H-indol-3-yl)-3-oxopropanenitrile Related Literature
-
Yan Xiao,Hao Xiong,Song Sun,Jintao Yu,Jiang Cheng Org. Biomol. Chem. 2018 16 8715
-
Maruti B. Yadav,Yeon Tae Jeong Org. Biomol. Chem. 2021 19 7409
-
3. Multicomponent approaches to 8-carboxylnaphthyl-functionalized pyrazolo[3,4-b]pyridine derivativesYan Hao,Xiao-Ping Xu,Tao Chen,Li-Li Zhao,Shun-Jun Ji Org. Biomol. Chem. 2012 10 724
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